Cas no 1342548-10-0 (1-(2-bromophenyl)methyl-4-methyl-1H-pyrazol-3-amine)

• Product Name: 1-(2-bromophenyl)methyl-4-methyl-1H-pyrazol-3-amine
• CAS No: 1342548-10-0
• MF: C₁₁H₁₂BrN₃
• MW: 266.13708114624
• MDL: MFCD18307135
• CID: 5607492
• PubChem ID: 63276707
• Update Time: 2025-10-23

1-(2-bromophenyl)methyl-4-methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-3-amine, 1-[(2-bromophenyl)methyl]-4-methyl-
• 1-(2-Bromobenzyl)-4-methyl-1h-pyrazol-3-amine
• CS-0284890
• 1342548-10-0
• 1-[(2-bromophenyl)methyl]-4-methyl-1H-pyrazol-3-amine
• EN300-804888
• AKOS012580370
• 1-(2-bromophenyl)methyl-4-methyl-1H-pyrazol-3-amine

• MDL： MFCD18307135
• Inchi： 1S/C11H12BrN3/c1-8-6-15(14-11(8)13)7-9-4-2-3-5-10(9)12/h2-6H,7H2,1H3,(H2,13,14)
• InChI Key： RUNFLKQFJVQCMF-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2Br)C=C(C)C(N)=N1

Computed Properties

• Exact Mass: 265.02146g/mol
• Monoisotopic Mass: 265.02146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.50±0.1 g/cm3(Predicted)
• Boiling Point: 425.8±40.0 °C(Predicted)
• pka: 3.65±0.10(Predicted)

Additional information on 1-(2-bromophenyl)methyl-4-methyl-1H-pyrazol-3-amine

Compound CAS No. 1342548-10-0: 1-(2-Bromophenyl)methyl-4-methyl-1H-pyrazol-3-amine

The compound with CAS No. 1342548-10-0, commonly referred to as 1-(2-bromophenyl)methyl-4-methyl-1H-pyrazol-3-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and potential applications in drug discovery.

Pyrazole derivatives have been extensively studied due to their ability to interact with various biological targets, including enzymes, receptors, and nucleic acids. The structure of 1-(2-bromophenyl)methyl-4-methyl-1H-pyrazol-3-amine is characterized by a pyrazole ring system substituted with a bromophenyl group and a methyl group at specific positions, which contributes to its unique chemical properties and bioactivity.

Recent research has focused on the synthesis and characterization of this compound, as well as its potential applications in medicinal chemistry. Studies have shown that pyrazole derivatives like this compound exhibit promising antimicrobial, antioxidant, and anti-inflammatory activities, making them valuable candidates for drug development.

In terms of synthesis, the compound can be prepared through various methods, including nucleophilic substitution and coupling reactions. The presence of the bromine atom in the phenyl ring introduces additional reactivity, enabling further functionalization and exploration of its chemical properties.

One of the most exciting aspects of this compound is its potential role in targeted drug delivery systems. Researchers have explored its ability to act as a scaffold for attaching bioactive molecules, enhancing the specificity and efficacy of therapeutic agents.

Moreover, computational studies have provided insights into the molecular interactions of 1-(2-bromophenyl)methyl-4-methyl-1H-pyrazol-3-amine with biological targets. These studies utilize advanced techniques such as molecular docking and dynamics simulations to predict binding affinities and optimize its structure for improved bioavailability.

The compound's stability under various conditions has also been a topic of interest. Investigations into its thermal stability, solubility, and reactivity have provided valuable information for its scalable synthesis and formulation into pharmaceutical products.

In conclusion, CAS No. 1342548-10-0, or 1-(2-bromophenyl)methyl-4-methyl-1H-pyrazol-3-amine, represents a promising molecule with diverse applications in chemistry and pharmacology. Its unique structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a key player in the development of novel therapeutic agents.